![molecular formula C18H20N2O3 B215452 4-(isobutyrylamino)-N-(2-methoxyphenyl)benzamide](/img/structure/B215452.png)
4-(isobutyrylamino)-N-(2-methoxyphenyl)benzamide
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Overview
Description
4-(isobutyrylamino)-N-(2-methoxyphenyl)benzamide, also known as IB-MECA, is a small molecule that belongs to the class of adenosine A3 receptor agonists. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.
Mechanism of Action
4-(isobutyrylamino)-N-(2-methoxyphenyl)benzamide exerts its effects by binding to adenosine A3 receptors, which are expressed in various tissues and organs throughout the body. Activation of these receptors leads to a cascade of signaling events, which ultimately result in the observed physiological and biochemical effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of tumor cell growth and proliferation, the reduction of inflammation, and the protection of neurons against damage. It has also been shown to have a role in regulating cardiovascular function and airway responsiveness.
Advantages and Limitations for Lab Experiments
4-(isobutyrylamino)-N-(2-methoxyphenyl)benzamide is a useful tool for scientific research due to its high potency and selectivity for adenosine A3 receptors. However, it is important to note that its effects may be influenced by factors such as the concentration of the compound, the duration of exposure, and the specific cell or tissue type being studied.
Future Directions
There are several potential future directions for research involving 4-(isobutyrylamino)-N-(2-methoxyphenyl)benzamide. These include further investigation into its mechanisms of action, the development of more selective analogs, and the exploration of its therapeutic potential in additional disease states. Additionally, the use of this compound as a tool for studying adenosine A3 receptor signaling pathways may lead to a better understanding of the role of this receptor in various physiological and pathological processes.
Synthesis Methods
4-(isobutyrylamino)-N-(2-methoxyphenyl)benzamide can be synthesized through a multi-step process involving the reaction of 2-methoxybenzoyl chloride with isobutyryl chloride, followed by the reaction with 4-aminobenzamide in the presence of a base. The final product can be obtained through purification using column chromatography.
Scientific Research Applications
4-(isobutyrylamino)-N-(2-methoxyphenyl)benzamide has been shown to have promising therapeutic potential in various scientific research applications. It has been demonstrated to have anti-inflammatory, anti-tumor, and neuroprotective effects. It has also been studied for its potential use in the treatment of cardiovascular diseases and asthma.
properties
Molecular Formula |
C18H20N2O3 |
---|---|
Molecular Weight |
312.4 g/mol |
IUPAC Name |
N-(2-methoxyphenyl)-4-(2-methylpropanoylamino)benzamide |
InChI |
InChI=1S/C18H20N2O3/c1-12(2)17(21)19-14-10-8-13(9-11-14)18(22)20-15-6-4-5-7-16(15)23-3/h4-12H,1-3H3,(H,19,21)(H,20,22) |
InChI Key |
DNNZJYHHKRFMKW-UHFFFAOYSA-N |
SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OC |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2OC |
Origin of Product |
United States |
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